Cas no 339019-56-6 (4-[2-(Methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinyl]morpholine)

• Product Name: 4-[2-(Methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinyl]morpholine
• CAS No: 339019-56-6
• MF: C₁₀H₁₂F₃N₃OS
• MW: 279.281991004944
• MDL: MFCD00269253
• CID: 5165714
• Update Time: 2026-03-04

4-[2-(Methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinyl]morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[2-(methylsulfanyl)-6-(trifluoromethyl)pyrimidin-4-yl]morpholine
• METHYL 4-MORPHOLINO-6-(TRIFLUOROMETHYL)-2-PYRIMIDINYL SULFIDE
• BUTTPARK 8\01-91
• 4-[2-(METHYLSULFANYL)-6-(TRIFLUOROMETHYL)-4-PYRIMIDINYL]MORPHOLINE
• Morpholine, 4-[2-(methylthio)-6-(trifluoromethyl)-4-pyrimidinyl]-
• 4-[2-methylsulfanyl-6-(trifluoromethyl)pyrimidin-4-yl]morpholine
• 4-[2-(Methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinyl]morpholine

• MDL： MFCD00269253
• Inchi： 1S/C10H12F3N3OS/c1-18-9-14-7(10(11,12)13)6-8(15-9)16-2-4-17-5-3-16/h6H,2-5H2,1H3
• InChI Key： OLIOQPLHUFFZDJ-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C(F)(F)F)=CC(=N1)N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 2
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-[2-(Methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinyl]morpholine

Comprehensive Overview of 4-[2-(Methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinyl]morpholine (CAS No. 339019-56-6)

The compound 4-[2-(Methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinyl]morpholine (CAS No. 339019-56-6) is a specialized pyrimidine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a morpholine ring and a trifluoromethyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and small molecule therapeutics.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. The presence of the methylsulfanyl group in CAS No. 339019-56-6 further augments its reactivity, enabling diverse chemical modifications. This aligns with the growing interest in structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry. Users often query about its synthesis protocols, solubility, and compatibility with cross-coupling reactions, reflecting its relevance in modern organic synthesis.

From an SEO perspective, keywords like "pyrimidine-based morpholine derivatives", "trifluoromethyl pyrimidine synthesis", and "CAS 339019-56-6 applications" are highly searched. These terms highlight the compound's utility in developing kinase inhibitors and antiviral agents, areas of intense research amid global health challenges. Its role in high-throughput screening libraries also attracts attention, as pharmaceutical companies seek novel scaffolds for targeted drug delivery systems.

The physicochemical properties of 4-[2-(Methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinyl]morpholine—such as its melting point, logP value, and hydrogen bonding capacity—are critical for formulation scientists. Discussions on platforms like ResearchGate often focus on its crystallization behavior and stability under acidic conditions, addressing practical challenges in scale-up production. Additionally, its compatibility with green chemistry principles is a trending subtopic, as industries prioritize sustainable synthesis routes.

In agrochemical applications, this compound's heterocyclic core is explored for designing crop protection agents. The trifluoromethyl moiety's resistance to enzymatic degradation makes it a candidate for pest control formulations. Queries like "morpholine pyrimidine herbicidal activity" or "CAS 339019-56-6 patent landscape" indicate strong market interest. Regulatory databases often cite its low ecotoxicity, aligning with the push for environmentally benign pesticides.

Analytical methods for quantifying 339019-56-6, such as HPLC-UV and LC-MS, are another focal point. Laboratories frequently seek validated protocols to ensure purity in GMP-compliant manufacturing. The compound's chromatographic retention behavior and mass fragmentation patterns are documented in open-access journals, supporting reproducibility—a key concern in peer-reviewed research.

In summary, 4-[2-(Methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinyl]morpholine bridges multiple scientific domains, from precision medicine to sustainable agriculture. Its CAS No. 339019-56-6 serves as a pivotal identifier for procurement and literature searches, while its structural features continue to inspire innovation in molecular design. As interdisciplinary collaborations expand, this compound’s versatility ensures its prominence in both academic and industrial settings.